Cas no 2171494-72-5 (3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione)

• Product Name: 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione
• CAS No: 2171494-72-5
• MF: C₁₄H₁₈O₂S₂
• MW: 282.421521663666
• CID: 4639003
• Update Time: 2025-06-13

3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione

• Inchi： 1S/C14H18O2S2/c17-13-11(15-9-5-1-2-6-9)12(14(13)18)16-10-7-3-4-8-10/h9-10H,1-8H2
• InChI Key： RKPYLPQTHSXVGT-UHFFFAOYSA-N
• SMILES： C1(=S)C(OC2CCCC2)=C(OC2CCCC2)C1=S

Additional information on 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione

Recent Advances in the Study of 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione (CAS: 2171494-72-5)

3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione (CAS: 2171494-72-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutene dithione core and cyclopentyloxy substituents, exhibits promising biological activities, particularly in the context of enzyme inhibition and anticancer applications. Recent studies have explored its synthesis, structural properties, and potential therapeutic applications, making it a subject of intense scientific investigation.

The synthesis of 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving cycloaddition reactions and subsequent functionalization with cyclopentyloxy groups. The compound's structure was confirmed using advanced spectroscopic techniques, including NMR and X-ray crystallography, which revealed its planar cyclobutene ring and the spatial orientation of the substituents.

One of the most notable findings regarding this compound is its potent inhibitory activity against specific enzymes involved in inflammatory pathways. A recent in vitro study demonstrated that 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione effectively inhibits cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and the active site of COX-2, highlighting the critical role of the dithione moiety in enzyme inhibition.

In addition to its anti-inflammatory properties, preliminary studies have indicated that 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione exhibits selective cytotoxicity against certain cancer cell lines. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound induced apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and -9 pathways. These findings underscore its potential as a scaffold for designing novel anticancer agents, although further in vivo studies are required to validate its efficacy and safety.

Despite these promising results, challenges remain in the development of 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on derivatizing the compound to improve its pharmacokinetic properties while retaining its biological activity. For instance, a 2023 patent application disclosed a series of analogs with enhanced aqueous solubility, achieved by introducing polar functional groups to the cyclopentyloxy moieties.

In conclusion, 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dithione (CAS: 2171494-72-5) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and diverse biological activities make it a valuable tool for studying enzyme mechanisms and developing new therapeutics. Future research should focus on optimizing its pharmacological profile and exploring its potential in combination therapies. As the field advances, this compound may pave the way for innovative treatments targeting inflammation and cancer.